Cas no 69350-73-8 (Phenyl-n-Butyronitrile,2-)

• Product Name: Phenyl-n-Butyronitrile,2-
• CAS No: 69350-73-8
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 973484
• Update Time: 2023-03-27

Phenyl-n-Butyronitrile,2- Chemical and Physical Properties

Names and Identifiers

• Phenyl-n-Butyronitrile,2-

• Inchi： 1S/C10H11N/c1-2-9(8-11)10-6-4-3-5-7-10/h3-7,9H,2H2,1H3
• InChI Key： IZPUPXNVRNBDSW-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 145.089149
• Monoisotopic Mass: 145.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8